Cas no 471-29-4 (N-methylguanidine)
N-methylguanidine structure
Product Name:N-methylguanidine
CAS No:471-29-4
MF:C2H7N3
MW:73.0970795154572
MDL:MFCD01724039
CID:331002
PubChem ID:10111
Update Time:2025-08-03
N-methylguanidine Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N-methyl-
- 1-METHYLGUANIDINE
- 2-methylguanidine
- Methylguanidin
- Methylguanidine
- Monomethyl guanidin
- Monomethylguanidine
- N1-Methylguanidine
- N-Methylguanidine
- Guanidine,N-cyano-N'-methyl-
- NS00043232
- METHYLGUANIDINE [MI]
- AKOS005720837
- UNII-5L0H5Q9VAG
- N-Methyl guanidine
- 471-29-4
- C02294
- FT-0608084
- 5L0H5Q9VAG
- METHYLGUANDINE
- R016192
- Q27102005
- EN300-21662
- DTXSID4020872
- CHEBI:16628
- Guanidine, methyl-
- methyl- guanidine
- Methylguanidin [German]
- MGX
- FT-0672364
- EINECS 207-438-3
- 2-Methylguanidin
- Monomethyl guanidin [German]
- BBL011356
- N-Methylguanidine-d3
- STL146448
- N-methylguanidine
-
- MDL： MFCD01724039
- Inchi： 1S/C2H7N3/c1-5-2(3)4/h1H3,(H4,3,4,5)
- InChI Key： CHJJGSNFBQVOTG-UHFFFAOYSA-N
- SMILES： N(/C)=C(/N)\N
Computed Properties
- Exact Mass: 73.06411
- Monoisotopic Mass: 73.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 42.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.19
- Melting Point: 180-200 ºC
- Boiling Point: 96 ºC
- Flash Point: 12 ºC
- Refractive Index: 1.5000 (estimate)
- PSA: 61.9
- Vapor Pressure: 44.5±0.2 mmHg at 25°C
N-methylguanidine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Toxicity：MLD in rats (mg/kg): 250 s.c. (Alles); LD in frogs, mice (mg/kg): 170-190, 550-600 s.c. (Fühner)
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-methylguanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21662-1.0g |
N-methylguanidine |
471-29-4 | 1.0g |
$81.0 | 2023-02-14 | ||
| Enamine | EN300-21662-2.5g |
N-methylguanidine |
471-29-4 | 2.5g |
$21.0 | 2023-09-16 | ||
| Enamine | EN300-21662-5.0g |
N-methylguanidine |
471-29-4 | 5.0g |
$222.0 | 2023-02-14 | ||
| Enamine | EN300-21662-10.0g |
N-methylguanidine |
471-29-4 | 10.0g |
$339.0 | 2023-02-14 | ||
| Enamine | EN300-21662-0.05g |
N-methylguanidine |
471-29-4 | 0.05g |
$19.0 | 2023-09-16 | ||
| Enamine | EN300-21662-0.1g |
N-methylguanidine |
471-29-4 | 0.1g |
$19.0 | 2023-09-16 | ||
| Enamine | EN300-21662-0.25g |
N-methylguanidine |
471-29-4 | 0.25g |
$19.0 | 2023-09-16 | ||
| Enamine | EN300-21662-0.5g |
N-methylguanidine |
471-29-4 | 0.5g |
$19.0 | 2023-09-16 | ||
| Enamine | EN300-21662-1g |
N-methylguanidine |
471-29-4 | 1g |
$19.0 | 2023-09-16 | ||
| Enamine | EN300-21662-5g |
N-methylguanidine |
471-29-4 | 5g |
$24.0 | 2023-09-16 |
N-methylguanidine Related Literature
-
Roberto G. S. Berlinck,Darlon I. Bernardi,Taicia Fill,Alessandra A. G. Fernandes,Igor D. Jurberg Nat. Prod. Rep. 2021 38 586
-
2. Triazoles. Part V. Derivatives of 3-amino-1 : 2 : 4-triazoleM. R. Atkinson,A. A. Komzak,E. A. Parkes,J. B. Polya J. Chem. Soc. 1954 4508
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Xianming Qi,Ying Guan,Gegu Chen,Bing Zhang,Junli Ren,Feng Peng,Runcang Sun RSC Adv. 2015 5 41006
-
Nikki?L. Sloan,Sajinder K. Luthra,Graeme McRobbie,Sally L. Pimlott,Andrew Sutherland RSC Adv. 2017 7 54881
-
Christopher P. McNary,Y.-W. Nei,Philippe Maitre,M. T. Rodgers,P. B. Armentrout Phys. Chem. Chem. Phys. 2019 21 12625
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